Cas no 60166-86-1 (5-(Methylsulfonyl)thiophene-2-carboxylic acid)

5-(Methylsulfonyl)thiophene-2-carboxylic acid is a sulfur-containing heterocyclic compound featuring both a carboxylic acid and a methylsulfonyl functional group. This structure makes it a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The methylsulfonyl group enhances electrophilic reactivity, while the carboxylic acid allows for further derivatization, such as amide or ester formation. Its thiophene backbone contributes to stability and aromatic character, making it useful in designing bioactive molecules. The compound’s high purity and well-defined functional groups ensure reliable performance in cross-coupling reactions and other transformations. It is commonly employed in medicinal chemistry for the development of enzyme inhibitors and receptor modulators.

5-(Methylsulfonyl)thiophene-2-carboxylic acid structure

60166-86-1 structure

Product Name:5-(Methylsulfonyl)thiophene-2-carboxylic acid

CAS No:60166-86-1

MF:C₆H₆O₄S₂

MW:206.239439487457

MDL:MFCD00173745

CID:501676

PubChem ID:2740497

Update Time:2025-06-07

5-(Methylsulfonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Methylsulfonyl)thiophene-2-carboxylic acid
- 2-Thiophenecarboxylicacid, 5-(methylsulfonyl)-
- 5-(METHYLSULPHONYL)THIOPHENE-2-CARBOXYLIC ACID
- 5-methylsulfonylthiophene-2-carboxylic acid
- 5-(Methanesulfonyl)-2-thiophenecarboxylic acid
- C6H6O4S2
- 5-(methylsulfonyl)thiophene-2-carboxylic acid, AldrichCPR
- Z1202231869
- DB-004895
- SLWRTVINHWIGTK-UHFFFAOYSA-N
- 5-methanesulfonyl-2-thiphenecarboxylic acid
- 5-methanesulfonylthiophene-2-carboxylic acid
- SCHEMBL322182
- 5-Methanesulfonyl thiophene-2-carboxylic acid
- PS-4633
- 5-methanesulfonyl-thiophene-2-carboxylic acid
- CCG-252888
- 2-Thiophenecarboxylicacid,5-(methylsulfonyl)-
- 5-(METHYLSULFONYL)THIOPHENE-2-CARBOXYLICACID
- AKOS016003772
- CS-0205963
- EN300-78011
- HMS563E19
- MFCD00173745
- DTXSID60372376
- (5-methylsulfonyl)thiophene-2-carboxylic acid
- 60166-86-1
- Maybridge1_007675
- MDL： MFCD00173745
- Inchi： 1S/C6H6O4S2/c1-12(9,10)5-3-2-4(11-5)6(7)8/h2-3H,1H3,(H,7,8)
- InChI Key： SLWRTVINHWIGTK-UHFFFAOYSA-N
- SMILES： S(C)(C1=CC=C(C(=O)O)S1)(=O)=O

Computed Properties

Exact Mass: 205.97100
Monoisotopic Mass: 205.971
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 108A^2
XLogP3: 1

Experimental Properties

Density: 1.548±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 204 °C
Boiling Point: 485.6°C at 760 mmHg
Flash Point: 247.5°C
Refractive Index: 1.584
Solubility: Slightly soluble (2.5 g/l) (25 º C),
PSA: 108.06000
LogP: 1.93060

5-(Methylsulfonyl)thiophene-2-carboxylic acid Security Information

Hazard Category Code： R22;R36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

5-(Methylsulfonyl)thiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M219473-100mg	5-(Methylsulfonyl)thiophene-2-carboxylic Acid	60166-86-1		100mg	$ 50.00	2022-06-04
TRC	M219473-500mg	5-(Methylsulfonyl)thiophene-2-carboxylic Acid	60166-86-1		500mg	$ 160.00	2022-06-04
TRC	M219473-1g	5-(Methylsulfonyl)thiophene-2-carboxylic Acid	60166-86-1		1g	$ 250.00	2022-06-04
Chemenu	CM199695-5g	5-(Methylsulfonyl)thiophene-2-carboxylic acid	60166-86-1	97%	5g	$281	2021-08-05
Chemenu	CM199695-10g	5-(Methylsulfonyl)thiophene-2-carboxylic acid	60166-86-1	97%	10g	$449	2021-08-05
Apollo Scientific	OR29205-250mg	5-(Methylsulphonyl)thiophene-2-carboxylic acid	60166-86-1		250mg	£58.00	2025-02-19
Apollo Scientific	OR29205-1g	5-(Methylsulphonyl)thiophene-2-carboxylic acid	60166-86-1		1g	£77.00	2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M56270-5g	5-(Methylsulfonyl)thiophene-2-carboxylic acid	60166-86-1		5g	¥4172.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M56270-1g	5-(Methylsulfonyl)thiophene-2-carboxylic acid	60166-86-1		1g	¥1412.0	2021-09-08
Chemenu	CM199695-5g	5-(Methylsulfonyl)thiophene-2-carboxylic acid	60166-86-1	97%	5g	$281	2023-01-19